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Compound of Interest

Compound Name: 2-Bromo-4-isopropylaniline

Cat. No.: B1268057

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-4-isopropylaniline, a substituted aniline derivative, serves as a crucial building block
in synthetic organic chemistry. Its unique structural features, including a reactive bromine atom
and an isopropyl group on the aniline core, make it a valuable intermediate in the synthesis of
complex organic molecules, particularly in the field of medicinal chemistry. This technical guide
provides a comprehensive overview of its chemical identity, properties, synthesis, and
applications, with a focus on its role in the development of therapeutic agents.

Chemical Identity and Properties

The nomenclature and key physicochemical properties of 2-Bromo-4-isopropylaniline are
summarized below.

IUPAC Name: 2-bromo-4-(propan-2-yl)aniline[1]
Synonyms:

e 2-Bromo-4-isopropylaniline

e 4-Isopropyl-2-bromoaniline

e Benzenamine, 2-bromo-4-(1-methylethyl)-
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Table 1: Chemical Identifiers

Identifier Value

CAS Number 51605-97-1[1]

PubChem CID 521337[1]

Molecular Formula CoH12BrN[1]

InChl Key WEMDUNBELVTSRP-UHFFFAOYSA-N[2]
SMILES CC(C)C1=CC=C(N)C(Br)=C1][2]

Table 2: Physicochemical Properties

Property Value

Molecular Weight 214.1 g/mol [2]

Boiling Point 116-118 °C/ 3 mmHg[2]
Density 1.35 g/cm3[2]

Refractive Index 1.5750 to 1.5790[2]
Water Solubility Immiscible[2]

pKa 2.94 + 0.10 (Predicted)[2]

Synthesis of 2-Bromo-4-isopropylaniline: An
Experimental Protocol

The synthesis of 2-Bromo-4-isopropylaniline from 4-isopropylaniline involves a multi-step
process to ensure regioselective bromination at the ortho position to the amino group. The
amino group is a strong activating group, and direct bromination would lead to multiple
substitutions. Therefore, a protection-bromination-deprotection strategy is employed.

Experimental Workflow
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Step 1: Protection
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Step 2: Bromination
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Electrophilic Argmatic Substitution

Step 3: Deprotection
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Hydrolysis
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Coupling Partner
(e.g., Pyrimidine derivative)
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(e.g., Buchwald-Hartwig Amination)

Further Synthetic
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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